Cas no 51376-06-8 (5-Bromobenzoc1,2,5oxadiazole)

• Product Name: 5-Bromobenzoc1,2,5oxadiazole
• CAS No: 51376-06-8
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• MDL: MFCD02682026
• CID: 367215
• PubChem ID: 2776298
• Update Time: 2025-10-31

5-Bromobenzoc1,2,5oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[c][1,2,5]oxadiazole
• 5-Bromobenzofurazan
• 2,1,3-Benzoxadiazole,5-bromo-
• 5-Bromo-2,1,3-benzoxadiazole
• 5-Bromo-benzo[1,2,5]oxadiazole
• 5-Bromobenzo[1,2,5]oxadiazole
• AC-26537
• AKOS006228841
• DTXSID60379966
• SCHEMBL298552
• AM20040599
• AS-2018
• MFCD02682026
• 5-bromobenzfurazan
• SY023264
• 2,1,3-Benzoxadiazole, 5-bromo-
• EN300-85636
• 5-bromo-2,1,3-benzoxadiazole, AldrichCPR
• 5-bromanyl-2,1,3-benzoxadiazole
• J-516862
• 5-Bromobenzofurazan, 97%
• CS-W015642
• Z1201621839
• A828562
• 51376-06-8
• FT-0620066
• ZWDFFESFCIACQC-UHFFFAOYSA-N
• DB-017816
• 5-Bromobenzoc1,2,5oxadiazole

• MDL： MFCD02682026
• Inchi： 1S/C6H3BrN2O/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H
• InChI Key： ZWDFFESFCIACQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NON=2

Computed Properties

• Exact Mass: 197.94300
• Monoisotopic Mass: 197.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.826±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75 ºC (water ethanol )
• Boiling Point: 255.8±32.0 ºC (760 Torr),
• Flash Point: 108.5±25.1 ºC,
• Refractive Index: 1.661
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 38.92000
• LogP: 1.98530

5-Bromobenzoc1,2,5oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazard Category Code： 22
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 5-Bromobenzoc1,2,5oxadiazole

Research Brief on 5-Bromobenzoc1,2,5oxadiazole (CAS: 51376-06-8): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromobenzoc1,2,5oxadiazole (CAS: 51376-06-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its brominated benzoxadiazole core, serves as a key intermediate in the synthesis of various bioactive molecules and fluorescent probes. Recent studies have explored its utility in drug discovery, medicinal chemistry, and diagnostic applications, making it a focal point for researchers in the field.

One of the most notable advancements in the use of 5-Bromobenzoc1,2,5oxadiazole is its role in the development of fluorescent labeling agents. Researchers have leveraged its unique photophysical properties to design probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in real-time imaging of oxidative stress in cellular models, highlighting its potential for diagnostic applications in diseases such as cancer and neurodegenerative disorders.

In addition to its diagnostic applications, 5-Bromobenzoc1,2,5oxadiazole has been employed as a building block in the synthesis of novel therapeutic agents. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) detailed the compound's incorporation into small-molecule inhibitors targeting protein kinases involved in inflammatory pathways. The study reported promising in vitro activity, suggesting its potential as a scaffold for anti-inflammatory drug development. Furthermore, computational modeling studies have identified its brominated core as a favorable pharmacophore for interactions with key biological targets.

The synthetic versatility of 5-Bromobenzoc1,2,5oxadiazole has also been a subject of recent investigation. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the benzoxadiazole core, expanding its utility in medicinal chemistry. This methodological advance has opened new avenues for the rapid diversification of this scaffold, facilitating the discovery of compounds with enhanced biological activity and improved pharmacokinetic properties.

From a safety and toxicological perspective, recent studies have begun to address the compound's biological profile. While 5-Bromobenzoc1,2,5oxadiazole has shown low acute toxicity in preliminary assays, ongoing research is investigating its long-term effects and metabolic fate in biological systems. These studies are crucial for advancing its applications in pharmaceutical development and ensuring its safe use in research settings.

In conclusion, 5-Bromobenzoc1,2,5oxadiazole (CAS: 51376-06-8) continues to emerge as a valuable tool in chemical biology and drug discovery. Its unique structural features, combined with recent methodological advances in its functionalization, position it as a promising scaffold for the development of both diagnostic tools and therapeutic agents. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in emerging areas such as theranostics and precision medicine.